Cas no 19912-61-9 ((5E,9Z)-3,6,10-trimethyl-4,7,8,11-tetrahydrocyclodeca[b]furan)

• Product Name: (5E,9Z)-3,6,10-trimethyl-4,7,8,11-tetrahydrocyclodeca[b]furan
• CAS No: 19912-61-9
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 1389232
• PubChem ID: 9601230
• Update Time: 2025-11-02

(5E,9Z)-3,6,10-trimethyl-4,7,8,11-tetrahydrocyclodeca[b]furan Chemical and Physical Properties

Names and Identifiers

• (5E,9Z)-3,6,10-trimethyl-4,7,8,11-tetrahydrocyclodeca[b]furan
• Cyclodeca(b)furan, 4,7,8,11-tetrahydro-3,6,10-trimethyl-, (5E,9Z)-
• furanodiene
• 3,6,10-Trimethyl-4,7,8,11-tetrahydro-cyclodeca[B]furan
• (5E)-3,6,10-Trimethyl-4,7,8,11-tetrahydrocyclodeca[B]furan
• (5E,9Z)-4,7,8,11-Tetrahydro-3,6,10-trimethylcyclodeca[b]furan
• Cyclodeca[B]furan, 4,7,8,11-tetrahydro-3,6,10-trimethyl-, (5E)-
• B11-7+,12-6
• C15H20o
• H6-7,10H,4-5,8-9H2,1-3H3
• Cyclodeca(b)furan, 4,7,8,11-tetrahydro-3,6,10-trimethyl-, (E,E)-
• UNII-7E7DKT38LE
• 7E7DKT38LE
• UNII-G0AFT38FJ7
• G0AFT38FJ7
• (5Z,9Z)-3,6,10-trimethyl-4,7,8,11-tetrahydrocyclodeca[b]furan
• 57566-47-9
• 3,6,10-trimethyl-4,7,8,11-tetrahydrocyclodeca-[b]-furan
• Germacra-1(10),4,7,11-tetraene, 8,12-epoxy-, (Z,E)-
• 19912-61-9
• 1ST170878
• Isofuranodiene
• Q27149867
• (5E,9Z)-4,7,8,11-TETRAHYDRO-3,6,10-TRIMETHYLCYCLODECA(B)FURAN
• CS-0108505
• CYCLODECA(B)FURAN, 4,7,8,11-TETRAHYDRO-3,6,10-TRIMETHYL-, (Z,E)-
• AKOS030573579
• DTXSID401319109
• HY-126940
• Inchi=1/C15H20o/C1-11-5-4-6-12(2)9-15-14(8-7-11)13(3)10-16-15/H6-7,10H,4-5,8-9H2,1-3H3/B11-7+,12-6
• DA-54420
• DA-53440
• (3Z,7Z)-3,7,11-Trimethyl-13-Oxabicyclo[8.3.0]Trideca-3,7,11,14-Tetraene

• Inchi： 1S/C15H20O/c1-11-5-4-6-12(2)9-15-14(8-7-11)13(3)10-16-15/h6-7,10H,4-5,8-9H2,1-3H3/b11-7-,12-6-
• InChI Key： VMDXHYHOJPKFEK-ADUATRDFSA-N
• SMILES： O1C=C(C)C2CC=C(C)CCC=C(C)CC1=2 |t:6,11|

Computed Properties

• Exact Mass: 216.151415257g/mol
• Monoisotopic Mass: 216.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Germacrane sesquiterpenoids

Additional information on (5E,9Z)-3,6,10-trimethyl-4,7,8,11-tetrahydrocyclodeca[b]furan

Exploring the Unique Properties and Applications of (5E,9Z)-3,6,10-trimethyl-4,7,8,11-tetrahydrocyclodeca[b]furan (CAS No. 19912-61-9)

The compound (5E,9Z)-3,6,10-trimethyl-4,7,8,11-tetrahydrocyclodeca[b]furan (CAS No. 19912-61-9) is a fascinating molecule with a unique structure and potential applications in various fields. This article delves into its chemical properties, synthesis, and relevance in modern research, addressing common queries and trending topics in the scientific community.

Chemically, (5E,9Z)-3,6,10-trimethyl-4,7,8,11-tetrahydrocyclodeca[b]furan belongs to the class of furan derivatives, which are known for their aromaticity and diverse biological activities. The presence of a cyclodeca[b]furan ring system makes this compound particularly interesting for researchers studying natural product synthesis and medicinal chemistry. Its molecular formula and exact mass can be determined through advanced analytical techniques such as mass spectrometry and NMR spectroscopy.

One of the most searched questions regarding this compound is its synthetic pathway. Researchers often explore methods to synthesize (5E,9Z)-3,6,10-trimethyl-4,7,8,11-tetrahydrocyclodeca[b]furan efficiently, with a focus on green chemistry principles to minimize environmental impact. Recent studies highlight the use of catalytic asymmetric synthesis to achieve high yields and enantioselectivity, making it a hot topic in organic chemistry forums and publications.

The applications of CAS No. 19912-61-9 extend beyond the lab. This compound has garnered attention in the flavor and fragrance industry due to its potential as a scent molecule. Its structural similarity to naturally occurring terpenes and furanoids makes it a candidate for creating novel aromatic compounds. Additionally, its role in pharmaceutical research is being explored, particularly in the development of bioactive molecules with therapeutic properties.

Another trending topic is the stability and storage conditions of (5E,9Z)-3,6,10-trimethyl-4,7,8,11-tetrahydrocyclodeca[b]furan. Researchers and industrial users frequently search for optimal storage practices to maintain its integrity. Recommendations include storing the compound in a cool, dry place, away from light and moisture, to prevent degradation. Proper handling and storage are crucial for ensuring consistent results in experimental and industrial settings.

In the context of sustainability, the production and use of CAS No. 19912-61-9 align with the growing demand for eco-friendly chemicals. The compound's potential for biodegradability and low toxicity makes it a subject of interest for companies aiming to reduce their environmental footprint. This aspect is particularly relevant in industries such as cosmetics and food additives, where consumer demand for natural and safe ingredients is on the rise.

For those interested in purchasing or researching (5E,9Z)-3,6,10-trimethyl-4,7,8,11-tetrahydrocyclodeca[b]furan, it is essential to source it from reputable suppliers who provide certificates of analysis (CoA) and material safety data sheets (MSDS). These documents ensure the compound's purity and safety, addressing common concerns about quality control and regulatory compliance.

In conclusion, CAS No. 19912-61-9 represents a versatile and intriguing compound with applications spanning scientific research, industrial use, and consumer products. Its unique structure and properties continue to inspire innovation, making it a valuable subject for further study. Whether you are a chemist, researcher, or industry professional, understanding this compound's potential can open doors to new opportunities and advancements.